Cas no 1209440-01-6 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide
• CAS No: 1209440-01-6
• MF: C₁₈H₁₇FN₂O₅
• MW: 360.336388349533
• CID: 6578137
• Update Time: 2025-05-20

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide
• N'-(1,3-benzodioxol-5-ylmethyl)-N-[2-(4-fluorophenoxy)ethyl]oxamide

• Inchi： 1S/C18H17FN2O5/c19-13-2-4-14(5-3-13)24-8-7-20-17(22)18(23)21-10-12-1-6-15-16(9-12)26-11-25-15/h1-6,9H,7-8,10-11H2,(H,20,22)(H,21,23)
• InChI Key： RLRAAXXNTIFYPW-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=C(F)C=C1)(=O)C(NCC1=CC=C2OCOC2=C1)=O

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide

N-(2H-1,3-Benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 1209440-01-6, commonly referred to as N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a benzodioxole ring system and a fluorophenoxy group, both of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of benzodioxole derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The fluorophenoxy group, on the other hand, has been shown to enhance the bioavailability and stability of pharmaceutical compounds. These findings suggest that N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide may hold promising therapeutic potential.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including Michael addition and Ullmann coupling, to construct the molecule's intricate framework. These methods not only demonstrate the versatility of modern synthetic techniques but also pave the way for further modifications to optimize the compound's properties.

In terms of pharmacological activity, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide has exhibited potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies conducted in 2023 revealed its ability to suppress the activity of cyclooxygenase-2 (COX-2), a critical target in the treatment of chronic inflammation and related diseases. This discovery has sparked interest in exploring its potential as a lead compound for developing novel anti-inflammatory drugs.

Beyond its pharmacological applications, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and thermal stability.

From an environmental perspective, understanding the degradation pathways of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide is crucial for assessing its ecological impact. Recent investigations have focused on its biodegradation under aerobic and anaerobic conditions, with findings indicating that it undergoes rapid transformation under specific microbial communities. These insights are vital for ensuring sustainable practices in its production and disposal.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-(4-fluorophenoxy)ethylethanediamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its structural complexity and functional groups endow it with unique properties that continue to drive innovative research. As advancements in synthetic chemistry and pharmacology unfold, this compound is poised to play an increasingly significant role in both therapeutic development and materials innovation.